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Abstract
This document provides detailed application notes and protocols for the use of C.I. Disperse
Blue 165 in the direct printing of synthetic fabrics, with a primary focus on polyester. It is

intended for researchers and scientists in the fields of textile chemistry and material science.

The protocols outlined herein cover fabric preparation, print paste formulation, printing

procedures, and post-treatment processes. Quantitative data on the dye's performance,

including colorfastness properties, are summarized for comparative analysis. Additionally, a

generalized experimental workflow is visualized to facilitate a clear understanding of the direct

printing process.

Introduction
C.I. Disperse Blue 165 is a monoazo disperse dye known for its navy-blue shade and is

primarily used for dyeing and printing polyester and its blended fabrics.[1] It exhibits good

sublimation fastness and is suitable for high-temperature applications, making it a viable

candidate for direct printing processes on synthetic fibers such as polyester, triacetate, and

acrylics.[1][2] This document details the methodologies for applying Disperse Blue 165 in a

laboratory setting for direct-to-fabric printing.

Properties of C.I. Disperse Blue 165
A summary of the key properties of C.I. Disperse Blue 165 is presented in the table below.
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Property Value

C.I. Name Disperse Blue 165

C.I. Number 11077

CAS Number 41642-51-7[2]

Molecular Formula C₂₀H₁₉N₇O₃[2]

Molecular Weight 405.41 g/mol [2]

Chemical Class Monoazo

Appearance Dark blue powder[2][3]

Solubility Soluble in acetone[4]

Quantitative Performance Data
The colorfastness of fabrics printed with Disperse Blue 165 is a critical measure of its

performance. The following table summarizes typical fastness ratings on polyester fabric. The

ratings are based on a scale of 1 to 5, with 5 representing excellent fastness, and lightfastness

on a scale of 1 to 8, with 8 being the highest.

Fastness Property Rating

Light Fastness 5-6[5][6][7]

Washing Fastness (Polyester) 4[5][6][7]

Washing Fastness (Cotton Stain) 5[5][6]

Sublimation Fastness 4-5[7]

Perspiration Fastness 5[2]

Ironing Fastness 4-5[2]

Experimental Protocols
Fabric: 100% Polyester fabric, pre-scoured
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Dye: C.I. Disperse Blue 165

Thickener: Sodium alginate or a synthetic equivalent

Dispersing Agent: Suitable for disperse dyes

Wetting Agent: Non-ionic surfactant

pH Control: Acetic acid or ammonium sulfate

Other Chemicals: Urea (optional, as a dye solvent and humectant), a defoamer, and sodium

chlorate (oxidizing agent, optional).[8]

Equipment: Laboratory scale, magnetic stirrer, pH meter, screen printing apparatus (or other

direct printing method), steamer or laboratory oven, washing machine.

Prior to printing, it is crucial to prepare the polyester fabric to ensure optimal dye uptake and

print quality.

Scouring: The fabric should be scoured to remove any impurities, oils, and sizing agents.

This can be done by washing the fabric in a solution containing a non-ionic detergent and

soda ash at 60-80°C for 30-60 minutes.

Rinsing: Thoroughly rinse the fabric with warm and then cold water to remove all scouring

agents.

Drying: Dry the fabric completely before printing.

The following is a general recipe for a print paste suitable for screen printing. Adjustments may

be necessary based on the specific thickener used and desired viscosity.
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Component Quantity (parts by weight) Purpose

C.I. Disperse Blue 165 2-4 Colorant

Dispersing Agent 1-2
Ensures uniform dye

dispersion

Wetting Agent 1
Improves paste flow and fabric

wetting

Urea (optional) 5
Increases dye solubility and

color yield

Acetic Acid to pH 5-6 pH control for optimal fixation

Thickener Stock Paste 85-90 Provides viscosity for printing

Water to 100 Solvent

Preparation Procedure:

In a beaker, create a slurry of the Disperse Blue 165 dye, dispersing agent, and a small

amount of cold water.

Add urea (if used) and the remaining water, and stir until a smooth dispersion is achieved.

Slowly add this dispersion to the thickener stock paste under constant stirring.

Add the wetting agent and adjust the pH to 5-6 using acetic acid.[4]

Continue stirring for 15-20 minutes to ensure a homogenous print paste.

The direct printing process involves the application of the print paste onto the fabric, followed

by drying and fixation.
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Caption: Experimental workflow for direct printing on synthetic fabrics.

Application: Apply the print paste to the prepared polyester fabric using the chosen method

(e.g., screen printing, digital printing).

Drying: Dry the printed fabric thoroughly at a low temperature (e.g., 80-100°C) to avoid

premature dye sublimation.
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Fixation is the most critical step for ensuring the dye penetrates the fiber and achieves good

fastness properties.

High-Temperature Steaming: Steam the dried fabric at 170-180°C for 7-10 minutes.

Thermofixation (Hot Air): Alternatively, treat the fabric in a hot air oven at 190-210°C for 1-2

minutes.

After fixation, unfixed dye must be removed from the fabric surface.

Rinsing: Rinse the fabric in cold water to remove the thickener and other print paste

auxiliaries.

Reduction Clearing: A reduction clearing bath is often recommended to improve wash

fastness. This involves treating the fabric in a bath containing sodium hydrosulfite and

sodium hydroxide at 60-70°C for 10-15 minutes.

Hot and Cold Rinsing: Rinse the fabric thoroughly with hot water followed by cold water.

Drying: Dry the final printed fabric.

Digital Textile Printing Considerations
Disperse Blue 165 can also be formulated into inks for digital direct-to-fabric printing. The

formulation of such inks is more complex and requires precise control of physical properties.
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Key Ink Properties

Disperse Ink Formulation Ink Properties

Digital Printing Fixation

Viscosity

Surface Tension

Particle Size
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Caption: Key relationships in digital disperse ink printing.

For digital printing inks, key parameters that must be optimized include:

Particle Size: The dye particles must be milled to a very fine and uniform size (typically below

250 nm) to prevent nozzle clogging.[9]

Viscosity and Surface Tension: These properties must be carefully controlled to match the

specifications of the printhead for stable droplet formation.[10]

Ink Formulation: Digital inks often contain humectants (like diethylene glycol), dispersants,

and water-based polymers to ensure stability and jettability.[10]

Recent research has also explored the development of thermosensitive disperse dye inks that

can be printed on untreated polyester fabrics, reducing the need for chemical pre-treatment

and thus offering a more environmentally friendly process.[11][12]

Conclusion
C.I. Disperse Blue 165 is a versatile dye suitable for the direct printing of polyester and other

synthetic fabrics. By following the detailed protocols for fabric preparation, print paste
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formulation, and post-treatment, high-quality prints with good colorfastness can be achieved.

For digital applications, careful formulation and control of the ink's physical properties are

paramount for reliable printing performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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